Cas no 895646-64-7 (N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine is a synthetic organic compound featuring a quinoline core substituted with a benzylamine group at the 4-position and a 4-methylbenzenesulfonyl moiety at the 3-position. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The sulfonyl group enhances stability and may influence binding interactions, while the benzylamine substitution offers versatility for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and targeted drug development. The compound is typically characterized by high purity and consistent performance in synthetic applications.

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine structure

895646-64-7 structure

Product Name:N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine

CAS No:895646-64-7

MF:C₂₃H₂₀N₂O₂S

MW:388.482104301453

CID:6044759

PubChem ID:7184909

Update Time:2025-06-06

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
- 4-Quinolinamine, 3-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
- BDBM50267249
- SCHEMBL3831705
- 895646-64-7
- N-benzyl-3-tosylquinolin-4-amine
- AKOS022048012
- F1609-0350
- CCG-138158
- CHEMBL4068775
- N-benzyl-3-(4-methylphenyl)sulfonylquinolin-4-amine
- Inchi： 1S/C23H20N2O2S/c1-17-11-13-19(14-12-17)28(26,27)22-16-24-21-10-6-5-9-20(21)23(22)25-15-18-7-3-2-4-8-18/h2-14,16H,15H2,1H3,(H,24,25)
- InChI Key： QIBOKJCYIWWNQT-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)C(NCC2=CC=CC=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

Exact Mass: 388.12454906g/mol
Monoisotopic Mass: 388.12454906g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 588
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.288±0.06 g/cm3(Predicted)
Boiling Point: 606.5±55.0 °C(Predicted)
pka: 4.86±0.50(Predicted)

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1609-0350-2μmol	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1609-0350-5μmol	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1609-0350-10μmol	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1609-0350-20μmol	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1609-0350-1mg	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1609-0350-2mg	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1609-0350-3mg	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1609-0350-4mg	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1609-0350-5mg	N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine	895646-64-7	90%+	5mg	$69.0	2023-05-17
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